4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride
Overview
Description
4-(2,2,2-Trifluoroethyl)piperazine-1-sulfonyl chloride (TFPSC) is a versatile reagent used in synthetic organic chemistry. It is used as a sulfonating agent for the introduction of sulfonate groups into organic molecules, and is also used as a fluorinating agent for the introduction of fluorine atoms into organic molecules. TFPSC is a relatively new reagent, having been first synthesized in 2012, and has found applications in the fields of medicinal chemistry, materials science, and chemical biology.
Scientific Research Applications
4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride has been used in a variety of scientific research applications, including medicinal chemistry, materials science, and chemical biology. In medicinal chemistry, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride has been used to introduce fluorine atoms into organic molecules, which can increase the bioavailability and metabolic stability of drug molecules. In materials science, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride has been used as a fluorinating agent to introduce fluorine atoms into organic molecules, which can increase the hydrophobicity of the molecules. In chemical biology, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride has been used to introduce sulfonate groups into organic molecules, which can increase the solubility of the molecules in aqueous solutions.
Mechanism of Action
The mechanism of action of 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride is relatively straightforward. In the first step, the piperazine-1-sulfonyl chloride is formed by the reaction of 2,2,2-trifluoroethyl piperazine with thionyl chloride. In the second step, this intermediate is then reacted with sodium fluoride to yield 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride. The reaction of the piperazine-1-sulfonyl chloride with sodium fluoride is a nucleophilic substitution reaction, in which the fluoride ion acts as a nucleophile and displaces the chloride ion from the piperazine-1-sulfonyl chloride molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride are largely dependent on its application. In medicinal chemistry, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride can be used to introduce fluorine atoms into organic molecules, which can increase the bioavailability and metabolic stability of drug molecules. In materials science, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride can be used as a fluorinating agent to introduce fluorine atoms into organic molecules, which can increase the hydrophobicity of the molecules. In chemical biology, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride can be used to introduce sulfonate groups into organic molecules, which can increase the solubility of the molecules in aqueous solutions.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride is its versatility; it can be used as both a sulfonating and fluorinating agent, making it a useful tool for synthetic organic chemistry. In addition, it is relatively easy to synthesize, and is relatively stable and non-toxic. The main limitation of 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride is its reactivity; it is a strong electrophile, and can react with a variety of nucleophiles, including amines, alcohols, and carboxylic acids. This can lead to unwanted side reactions in lab experiments.
Future Directions
There are a number of potential future directions for the use of 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride. One potential direction is the development of new synthetic strategies using 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride as a reagent. Another potential direction is the development of new catalysts for the use of 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride in organic synthesis. Additionally, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride could be used to synthesize new materials, such as polymers and nanomaterials, which could have applications in the fields of materials science and nanotechnology. Finally, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride could be used to synthesize new drug molecules, which could have applications in the field of medicinal chemistry.
Synthesis Methods
4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride is synthesized by a two-step process. In the first step, 2,2,2-trifluoroethyl piperazine is reacted with thionyl chloride to produce the piperazine-1-sulfonyl chloride. In the second step, this intermediate is then reacted with sodium fluoride to yield 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride. The reaction scheme is shown below:
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride involves the reaction of piperazine with 2,2,2-trifluoroethanol to form 4-(2,2,2-trifluoroethyl)piperazine, which is then reacted with chlorosulfonic acid to form the final product, 4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride.", "Starting Materials": [ { "name": "Piperazine", "amount": "1 equivalent" }, { "name": "2,2,2-Trifluoroethanol", "amount": "1.2 equivalents" }, { "name": "Chlorosulfonic acid", "amount": "1.2 equivalents" } ], "Reaction": [ { "step": "Add piperazine to a reaction flask", "conditions": "Stirring, room temperature" }, { "step": "Add 2,2,2-trifluoroethanol to the reaction flask", "conditions": "Stirring, reflux" }, { "step": "Heat the reaction mixture for 24 hours", "conditions": "Reflux" }, { "step": "Cool the reaction mixture to room temperature", "conditions": "None" }, { "step": "Add chlorosulfonic acid to the reaction flask", "conditions": "Stirring, ice bath" }, { "step": "Heat the reaction mixture for 2 hours", "conditions": "Reflux" }, { "step": "Cool the reaction mixture to room temperature", "conditions": "None" }, { "step": "Filter the reaction mixture to obtain the crude product", "conditions": "Vacuum filtration" }, { "step": "Purify the crude product by recrystallization", "conditions": "Methanol" }, { "step": "Dry the purified product", "conditions": "Vacuum drying" }, { "step": "Observe and record the yield and physical properties of the final product", "conditions": "None" } ] } | |
CAS RN |
1592983-07-7 |
Product Name |
4-(2,2,2-trifluoroethyl)piperazine-1-sulfonyl chloride |
Molecular Formula |
C6H10ClF3N2O2S |
Molecular Weight |
266.7 |
Purity |
95 |
Origin of Product |
United States |
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